Cas no 83547-33-5 (2-ethyl-1-(piperazin-1-yl)butan-1-one)

• Product Name: 2-ethyl-1-(piperazin-1-yl)butan-1-one
• CAS No: 83547-33-5
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• MDL: MFCD08444703
• CID: 2112846
• PubChem ID: 13077526
• Update Time: 2025-10-30

2-ethyl-1-(piperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(1-piperazinyl)-1-Butanone
• 2-ethyl-1-(piperazin-1-yl)butan-1-one
• IDA54733
• SCHEMBL16026526
• 2-ethyl-1-piperazin-1-ylbutan-1-one
• CHEMBL4554307
• Z228587028
• EN300-31841
• AKOS000161488
• 1-(2-ethylbutanoyl)piperazine
• MFCD08444703
• DA-26267
• 83547-33-5

• MDL： MFCD08444703
• Inchi： 1S/C10H20N2O/c1-3-9(4-2)10(13)12-7-5-11-6-8-12/h9,11H,3-8H2,1-2H3
• InChI Key： YKMRHHWSGTTYBC-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC)N1CCNCC1

Computed Properties

• Exact Mass: 184.157563266Da
• Monoisotopic Mass: 184.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-ethyl-1-(piperazin-1-yl)butan-1-one

Research Brief on 2-ethyl-1-(piperazin-1-yl)butan-1-one (CAS: 83547-33-5): Recent Advances and Applications

2-ethyl-1-(piperazin-1-yl)butan-1-one (CAS: 83547-33-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine moiety and ketone functional group, has been the subject of recent studies due to its potential applications in drug discovery and development. The compound's unique structural features make it a promising candidate for modulating biological targets, particularly in the central nervous system (CNS) and oncology.

Recent research has focused on the synthesis and pharmacological evaluation of 2-ethyl-1-(piperazin-1-yl)butan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of novel dopamine receptor ligands. The study utilized a multi-step synthetic route, starting from commercially available piperazine derivatives, to achieve high yields and purity of the target compound. The researchers highlighted the compound's role in enhancing the binding affinity of subsequent derivatives to D2 and D3 dopamine receptors, suggesting potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia.

Another significant development involves the exploration of 2-ethyl-1-(piperazin-1-yl)butan-1-one as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the compound's utility in the design of selective protein kinase inhibitors, particularly targeting CDK4/6. The researchers employed molecular docking and in vitro assays to demonstrate that derivatives of 2-ethyl-1-(piperazin-1-yl)butan-1-one exhibited promising anti-proliferative activity against breast cancer cell lines. These findings underscore the compound's potential in oncology drug development.

In addition to its pharmacological applications, 2-ethyl-1-(piperazin-1-yl)butan-1-one has been investigated for its physicochemical properties. A recent publication in the Journal of Pharmaceutical Sciences (2024) characterized its solubility, stability, and partition coefficient, providing valuable data for formulation scientists. The study revealed that the compound exhibits favorable solubility in common organic solvents and moderate stability under physiological conditions, making it suitable for further preclinical development.

Looking ahead, researchers are exploring the potential of 2-ethyl-1-(piperazin-1-yl)butan-1-one in other therapeutic areas, including infectious diseases and inflammation. Preliminary data from a 2024 conference presentation suggested that structural modifications of the compound could yield novel antimicrobial agents with activity against drug-resistant bacterial strains. These ongoing investigations highlight the versatility of 2-ethyl-1-(piperazin-1-yl)butan-1-one as a scaffold for drug discovery.

In conclusion, 2-ethyl-1-(piperazin-1-yl)butan-1-one (CAS: 83547-33-5) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its applications in CNS disorders, oncology, and potentially other therapeutic areas, coupled with its favorable physicochemical properties, position it as a valuable compound for future drug development efforts. Continued research into its derivatives and mechanisms of action is expected to yield further insights and therapeutic candidates.